Cas no 5932-18-3 (3,4-Dibromo-1H-pyrazole)

• Product Name: 3,4-Dibromo-1H-pyrazole
• CAS No: 5932-18-3
• MF: C₃H₂Br₂N₂
• MW: 225.869378566742
• MDL: MFCD00159639
• CID: 949966
• PubChem ID: 22216
• Update Time: 2025-04-19

3,4-Dibromo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4,5-dibromo-1H-pyrazole
• 1H-Pyrazole, 3,4-dibromo-
• 3,4-Dibrom-1(2)H-pyrazol
• 3,4-dibromo-1(2)H-pyrazole
• 3,4-dibromo-1H-pyrazole
• 3,4-Dibromopyrazol
• 3,4-Dibromopyrazole
• 3,4-DIBROMO-PYRAZOLE
• 3,4-Dibrom-pyrazol
• AC1L2JYN
• BRN 0002163
• NSC222393
• PYRAZOLE, 3,4-DIBROMO-
• Pyrazole,4-dibromo-
• NSC-222393
• 4-23-00-00560 (Beilstein Handbook Reference)
• AKOS025394767
• DB-314765
• 5932-18-3
• CS-0116767
• WLN: T5MNJ CE DE
• 1H-Pyrazole,4-dibromo-
• DFUAIALZXKLUQU-UHFFFAOYSA-N
• DTXSID70208056
• PS-11975
• SCHEMBL7755979
• EN300-1917825
• MFCD00159639
• SCHEMBL25256160
• AKOS005266785
• AT32872
• NSC 222393
• 3,4-Dibromo-1H-pyrazole #
• Pyrazole, 3,4(or 4,5)-dibromo-
• pyrazole, 3(5),4-dibromo-
• 3,4-Dibromo-1H-pyrazole

• MDL： MFCD00159639
• Inchi： 1S/C3H2Br2N2/c4-2-1-6-7-3(2)5/h1H,(H,6,7)
• InChI Key： DFUAIALZXKLUQU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN1)Br

Computed Properties

• Exact Mass: 223.85846
• Monoisotopic Mass: 223.85847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 2.419±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 135-136 ºC
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 28.68